Cas no 874289-45-9 (N-Ethyl 3-borono-4-fluorobenzamide)

• Product Name: N-Ethyl 3-borono-4-fluorobenzamide
• CAS No: 874289-45-9
• MF: C₉H₁₁BFNO₃
• MW: 210.997946023941
• MDL: MFCD08436027
• CID: 709673
• PubChem ID: 44717465
• Update Time: 2025-04-19

N-Ethyl 3-borono-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• (5-(Ethylcarbamoyl)-2-fluorophenyl)boronic acid
• [5-(ethylcarbamoyl)-2-fluoro-phenyl]boronic acid
• [5-(ethylcarbamoyl)-2-fluorophenyl]boronic acid
• 5-(Ethylcarbamoyl)-2-fluorophenylboronic acid
• Boronic acid,B-[5-[(ethylamino)carbonyl]-2-fluorophenyl]-
• N-Ethyl 3-borono-4-fluorobenzamide
• MFCD08436027
• 874289-45-9
• 5-(Ethylcarbamoyl)-2-fluorobenzeneboronic acid
• PS-9595
• DB-368132
• D71656
• AKOS015833592
• DTXSID20660185
• (5-(Ethylcarbamoyl)-2-fluorophenyl)boronicacid

• MDL： MFCD08436027
• Inchi： 1S/C9H11BFNO3/c1-2-12-9(13)6-3-4-8(11)7(5-6)10(14)15/h3-5,14-15H,2H2,1H3,(H,12,13)
• InChI Key： QJQODUQVWPKFJI-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(NCC)=O)=CC=1B(O)O

Computed Properties

• Exact Mass: 211.08200
• Monoisotopic Mass: 211.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.27
• Melting Point: 141-143
• Refractive Index: 1.528
• PSA: 69.56000
• LogP: -0.35390

N-Ethyl 3-borono-4-fluorobenzamide Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives